Cas no 56311-97-8 (2-(1,3-dioxaindan-5-yl)propan-1-amine)

• Product Name: 2-(1,3-dioxaindan-5-yl)propan-1-amine
• CAS No: 56311-97-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6075985
• PubChem ID: 15764472
• Update Time: 2025-10-30

2-(1,3-dioxaindan-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxaindan-5-yl)propan-1-amine
• 2-(Benzo[d][1,3]dioxol-5-yl)propan-1-amine
• 1,3-Benzodioxole-5-ethanamine, β-methyl-
• CS-0275357
• EN300-1996301
• SCHEMBL11621846
• 56311-97-8

• Inchi： 1S/C10H13NO2/c1-7(5-11)8-2-3-9-10(4-8)13-6-12-9/h2-4,7H,5-6,11H2,1H3
• InChI Key： JGHMDAGZXWHCCB-UHFFFAOYSA-N
• SMILES： C(C1C=CC2OCOC=2C=1)(C)CN

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 275.8±29.0 °C(Predicted)
• pka: 9.92±0.10(Predicted)

Additional information on 2-(1,3-dioxaindan-5-yl)propan-1-amine

Recent Advances in the Study of 2-(1,3-dioxaindan-5-yl)propan-1-amine (CAS: 56311-97-8): A Comprehensive Research Brief

The compound 2-(1,3-dioxaindan-5-yl)propan-1-amine (CAS: 56311-97-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential as a scaffold for central nervous system (CNS) targeting drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1,3-dioxaindan-5-yl)propan-1-amine exhibits moderate affinity for serotonin receptors, particularly the 5-HT2A subtype, suggesting its utility in the development of neuropsychiatric therapeutics. The study employed in vitro binding assays and molecular docking simulations to elucidate these interactions.

In terms of synthetic approaches, a breakthrough was reported in Organic Letters (2023) where researchers developed a more efficient asymmetric synthesis route for 56311-97-8 with improved yield (78%) and enantiomeric excess (92%). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmacological applications where stereochemistry plays a critical role in drug efficacy and safety.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have provided new insights into the compound's metabolic fate. Using LC-MS/MS techniques, researchers identified CYP2D6 as the primary enzyme responsible for the metabolism of 2-(1,3-dioxaindan-5-yl)propan-1-amine, with the formation of two major metabolites. These findings have important implications for understanding potential drug-drug interactions and personalizing therapeutic approaches based on patients' CYP2D6 phenotypes.

Emerging applications in medicinal chemistry include the compound's use as a building block for developing novel antidepressants and anxiolytics. A recent patent application (WO2023124567) describes derivatives of 56311-97-8 that show promising results in animal models of depression, with reduced side effect profiles compared to existing medications. The structural flexibility of the 1,3-dioxaindane moiety appears to contribute to this improved therapeutic window.

Safety and toxicological assessments have also progressed, with a 2024 study in Toxicology Reports establishing preliminary safety data. The compound showed favorable acute toxicity profiles in rodent models, with LD50 values significantly higher than therapeutic doses. However, the study noted the need for further investigation into potential long-term neurological effects, particularly with chronic administration.

From an analytical chemistry perspective, advancements in detection methods have been significant. A 2023 publication in Analytical Chemistry presented a highly sensitive UHPLC-MS/MS method capable of detecting 2-(1,3-dioxaindan-5-yl)propan-1-amine in biological matrices at concentrations as low as 0.1 ng/mL. This development is particularly relevant for forensic and clinical monitoring applications.

In conclusion, the growing body of research on 2-(1,3-dioxaindan-5-yl)propan-1-amine (56311-97-8) demonstrates its multifaceted potential in pharmaceutical development. While challenges remain in fully characterizing its pharmacological profile and optimizing its therapeutic applications, recent advances in synthesis, characterization, and biological evaluation position this compound as a promising candidate for future drug discovery efforts, particularly in the realm of CNS disorders.